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Abstract

Methyl 2-hydroxydodecanoate, a methyl ester of 2-hydroxydodecanoic acid, is a versatile
organic compound with significant potential across various industrial sectors. Its unique
bifunctional nature, possessing both a hydroxyl group and an ester, imparts desirable
properties such as emollience, lubricity, and reactivity for polymerization. This technical guide
consolidates the available data on Methyl 2-hydroxydodecanoate, detailing its
physicochemical properties, potential applications in cosmetics, lubricants, polymers, and
pharmaceuticals, and provides an overview of relevant experimental protocols. The information
presented herein is intended to serve as a comprehensive resource for researchers and
professionals exploring the industrial utility of this promising compound.

Introduction

Methyl 2-hydroxydodecanoate (CAS No. 51067-85-7) is an alpha-hydroxy acid (AHA) ester.
[1][2] AHAS and their derivatives are well-established in various industries for their beneficial
properties. The long C12 alkyl chain of the dodecanoate moiety combined with the reactive
hydroxyl group at the alpha position makes Methyl 2-hydroxydodecanoate a candidate for a
range of applications, from skincare formulations to specialty lubricants and biodegradable
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polymers. This document aims to provide a detailed technical overview of its potential industrial

uses, supported by available scientific data and relevant experimental methodologies.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Methyl 2-

hydroxydodecanoate is crucial for its application in various industrial formulations. The

following tables summarize key quantitative data gathered from various sources.[2][3][4][5]

Table 1: General and Physical Properties[2][3][4][5]

Property Value Unit
Molecular Formula C13H2603

Molecular Weight 230.34 g/mol
Boiling Point 277.2 (at 760 mmHQ) °C
Flash Point 1185 °C
Density 0.942 g/cm3
Refractive Index 1.448

Vapor Pressure 0.000568 (at 25°C) mmHg
Water Solubility (log10WS) -3.50 (Crippen Calculated) mol/L

Octanol/Water Partition
Coefficient (logPoct/wat)

3.051 (Crippen Calculated)

Table 2: Thermochemical Properties|3]
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Property Value Unit
Standard Gibbs Free Energy
) -314.60 (Joback Calculated) kJ/mol
of Formation (AfG®)
Enthalpy of Formation at
- -713.96 (Joback Calculated) kJ/mol
Standard Conditions (AfH°gas)
Enthalpy of Fusion at Standard
- 32.78 (Joback Calculated) kJ/mol
Conditions (AfusH°)
Enthalpy of Vaporization at
69.98 (Joback Calculated) kJ/mol

Standard Conditions (AvapH°®)

Potential Industrial Applications
Cosmetics and Personal Care

Methyl 2-hydroxydodecanoate is identified as an emollient and skin conditioning agent,
making it a valuable ingredient in cosmetic and personal care products.[1] Its moisturizing and
soothing properties are beneficial in formulations such as lotions, creams, and ointments,
where it contributes to a smooth and soft skin feel.[1] Additionally, it can be used as a fragrance
ingredient in perfumes and other scented products.[1]

e Mechanism of Action: As an alpha-hydroxy acid ester, it is anticipated to exhibit exfoliating
properties by reducing corneocyte cohesion in the stratum corneum, promoting cell turnover,
and improving skin texture. Its ester structure also provides emollient properties, helping to
maintain skin hydration.

Industrial Lubricants

The long alkyl chain and the presence of polar functional groups suggest that Methyl 2-
hydroxydodecanoate could function as a biodegradable lubricant additive. Esters of fatty
acids are known to be effective boundary lubricants and can enhance the lubricity and anti-
wear properties of base oils. While specific data for Methyl 2-hydroxydodecanoate is limited,
related long-chain esters are utilized in metalworking fluids and as lubricity improvers.

Polymer Synthesis
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The bifunctional nature of Methyl 2-hydroxydodecanoate, with its hydroxyl and ester groups,
makes it a potential monomer for the synthesis of biodegradable polyesters. The hydroxyl
group can participate in polymerization reactions, such as condensation polymerization, to form
polyester backbones. The pendant long alkyl chain would influence the physical properties of
the resulting polymer, potentially imparting flexibility and hydrophobicity.

» Potential Polymerization Pathway: A plausible pathway involves the transesterification of the
methyl ester group with the hydroxyl group of another monomer unit, leading to the formation
of a polyester chain. This process could be catalyzed by acids, bases, or organometallic
compounds.

Pharmaceutical Formulations

In the pharmaceutical industry, Methyl 2-hydroxydodecanoate can be utilized for its skin
conditioning and moisturizing effects in topical medications and treatments.[1] Its properties as
an AHA ester could also be leveraged for drug delivery applications, potentially enhancing the
penetration of active pharmaceutical ingredients (APIs) through the skin.

Synthesis of Methyl 2-hydroxydodecanoate

While a specific industrial synthesis protocol for Methyl 2-hydroxydodecanoate is not readily
available in the public domain, a general laboratory-scale synthesis can be proposed based on
standard esterification methods. A common approach is the Fischer-Speier esterification of 2-
hydroxydodecanoic acid with methanol in the presence of an acid catalyst.

Experimental Protocol: Fischer-Speier Esterification

This protocol is adapted from a method for a similar compound and should be optimized for
Methyl 2-hydroxydodecanoate.[6]

Materials:
e 2-Hydroxydodecanoic acid
¢ Methanol (anhydrous)

 Sulfuric acid (concentrated)
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Sodium bicarbonate (saturated solution)
Brine (saturated NaCl solution)
Anhydrous magnesium sulfate

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-
hydroxydodecanoic acid in an excess of anhydrous methanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

Heat the reaction mixture to reflux and maintain for several hours. Monitor the reaction
progress by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and remove the excess
methanol under reduced pressure.

Dissolve the residue in an organic solvent and transfer to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude Methyl 2-hydroxydodecanoate.

Purify the crude product by vacuum distillation or column chromatography.

Visualizations
Synthesis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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